Cas no 1520753-28-9 (tert-butyl N-(1-chloropropan-2-yl)carbamate)

• Product Name: tert-butyl N-(1-chloropropan-2-yl)carbamate
• CAS No: 1520753-28-9
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 6147714
• PubChem ID: 18615130
• Update Time: 2025-07-15

tert-butyl N-(1-chloropropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1520753-28-9
• EN300-6298902
• SCHEMBL7109902
• tert-butyl N-(1-chloropropan-2-yl)carbamate
• AKOS018380816

• Inchi： 1S/C8H16ClNO2/c1-6(5-9)10-7(11)12-8(2,3)4/h6H,5H2,1-4H3,(H,10,11)
• InChI Key： GVISABPNOIVVRK-UHFFFAOYSA-N
• SMILES： ClCC(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(1-chloropropan-2-yl)carbamate

tert-butyl N-(1-chloropropan-2-yl)carbamate (CAS No. 1520753-28-9): An Overview of a Versatile Chemical Compound

tert-butyl N-(1-chloropropan-2-yl)carbamate (CAS No. 1520753-28-9) is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is a tert-butyl carbamate derivative, characterized by the presence of a tert-butyl group and a chloropropyl substituent. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The tert-butyl N-(1-chloropropan-2-yl)carbamate molecule is synthesized through a multi-step process that involves the reaction of tert-butyl carbamate with 1-chloropropan-2-ol. This synthesis is well-documented in the literature and has been optimized to achieve high yields and purity. The tert-butyl group provides steric protection, which is crucial in many synthetic pathways, while the chloropropyl substituent offers reactivity that can be harnessed for further functionalization.

One of the key applications of tert-butyl N-(1-chloropropan-2-yl)carbamate is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of various drugs. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly those targeting neurological disorders and cancer. For instance, researchers at the University of California, San Francisco, have utilized this compound to synthesize a series of prodrugs designed to improve the bioavailability and efficacy of existing medications.

In addition to its pharmaceutical applications, tert-butyl N-(1-chloropropan-2-yl)carbamate has found use in the field of materials science. Its unique combination of functional groups makes it suitable for the preparation of polymers with tailored properties. Studies conducted at the Massachusetts Institute of Technology (MIT) have demonstrated the potential of this compound in the development of biodegradable polymers for environmental applications, such as controlled-release systems for fertilizers and pesticides.

The physical properties of tert-butyl N-(1-chloropropan-2-yl)carbamate are also noteworthy. It is a colorless liquid with a boiling point around 150°C at reduced pressure. Its solubility in common organic solvents such as dichloromethane and ethanol makes it easy to handle and process in laboratory settings. The compound's stability under various conditions has been extensively studied, and it has been found to be stable at room temperature and under moderate heating conditions.

From a safety perspective, tert-butyl N-(1-chloropropan-2-yl)carbamate is generally considered safe for use in laboratory settings when proper handling procedures are followed. However, like many organic compounds, it should be handled with care to avoid skin contact and inhalation. Safety data sheets (SDS) are available for reference, providing detailed information on its handling, storage, and disposal.

The environmental impact of tert-butyl N-(1-chloropropan-2-yl)carbamate is another important consideration. Research has shown that it can be degraded under certain environmental conditions, reducing its potential for long-term ecological effects. Efforts are ongoing to develop more sustainable synthesis methods that minimize waste and energy consumption during production.

In conclusion, tert-butyl N-(1-chloropropan-2-yl)carbamate (CAS No. 1520753-28-9) is a versatile chemical compound with a wide range of applications in pharmaceuticals, materials science, and other fields. Its unique combination of functional groups makes it an invaluable intermediate in synthetic chemistry, contributing to advancements in drug development and materials innovation. As research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow.